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Compound of Interest

3-(Ethylcarbamoyl)-5-
Compound Name:
nitrophenylboronic acid

Cat. No.: B1418644

An In-Depth Technical Guide to the Structure Elucidation of 3-(Ethylcarbamoyl)-5-
nitrophenylboronic acid

Introduction

In the landscape of modern drug discovery and materials science, phenylboronic acids serve
as indispensable building blocks, most notably in Suzuki-Miyaura cross-coupling reactions for
the formation of carbon-carbon bonds.[1][2] The precise molecular structure of these reagents
is paramount, as it dictates their reactivity, stability, and potential biological activity.[3] This
guide provides a comprehensive, multi-technique approach to the definitive structure
elucidation of 3-(Ethylcarbamoyl)-5-nitrophenylboronic acid, a substituted aromatic boronic
acid.

As a Senior Application Scientist, my objective is not merely to present data, but to articulate
the scientific rationale behind the chosen analytical strategy. We will employ an orthogonal
series of spectroscopic and spectrometric techniques. This self-validating system ensures that
the final structural assignment is unambiguous and supported by a confluence of evidence,
reflecting the highest standards of scientific integrity. This document is intended for
researchers, scientists, and drug development professionals who require a robust framework
for small molecule characterization.
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Chapter 1: The Analytical Strategy - An Orthogonal
Approach

The cornerstone of modern structure elucidation is the use of multiple, independent analytical
technigues. Each method provides a unique piece of the structural puzzle, and their combined
interpretation provides a level of confidence that no single technique can offer. Our strategy for
3-(Ethylcarbamoyl)-5-nitrophenylboronic acid integrates Mass Spectrometry (MS) for
molecular formula determination, Nuclear Magnetic Resonance (NMR) spectroscopy for
mapping the atomic connectivity, and Infrared (IR) Spectroscopy for functional group
identification. Finally, where the highest degree of certainty is required, X-ray Crystallography
provides the ultimate confirmation of the three-dimensional structure in the solid state.[4][5]
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Structure Elucidation Workflow
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3-(Ethylcarbamoyl)-5-nitrophenylboronic acid

FT-IR
Mass Spec (MS) - O-H (~3300 cm-2)
- [M-H]~ at m/z 237.06 NMR - N-H (~3300 cm™1)
- Confirms Formula: - C=0 (~1660 cm™?)
CoH11BN20s - NO2z (~1530, 1350 cm™?)
- B-O (~1380 cm™?)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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